Cas no 1865101-28-5 (1-(2-Bromo-4-methoxyphenyl)-1,2-ethanediol)

• Product Name: 1-(2-Bromo-4-methoxyphenyl)-1,2-ethanediol
• CAS No: 1865101-28-5
• MF: C₉H₁₁BrO₃
• MW: 247.085842370987
• CID: 5858157
• PubChem ID: 126979338
• Update Time: 2025-06-15

1-(2-Bromo-4-methoxyphenyl)-1,2-ethanediol Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-4-methoxyphenyl)-1,2-ethanediol
• 1-(2-bromo-4-methoxyphenyl)ethane-1,2-diol
• EN300-1910063
• 1865101-28-5

• Inchi： 1S/C9H11BrO3/c1-13-6-2-3-7(8(10)4-6)9(12)5-11/h2-4,9,11-12H,5H2,1H3
• InChI Key： MSJXSFWXJYVNLA-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC)C=C1Br)(O)CO

Computed Properties

• Exact Mass: 245.98916g/mol
• Monoisotopic Mass: 245.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.561±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 392.1±42.0 °C(Predicted)
• pka: 13.27±0.20(Predicted)

Additional information on 1-(2-Bromo-4-methoxyphenyl)-1,2-ethanediol

Comprehensive Overview of 1-(2-Bromo-4-methoxyphenyl)-1,2-ethanediol (CAS No. 1865101-28-5)

1-(2-Bromo-4-methoxyphenyl)-1,2-ethanediol is a specialized organic compound with the CAS number 1865101-28-5, widely recognized in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a brominated aromatic ring and a diol functional group, making it a versatile intermediate in synthetic chemistry. Its applications span from drug development to material science, aligning with current trends in green chemistry and sustainable synthesis.

The growing demand for high-purity intermediates like 1-(2-Bromo-4-methoxyphenyl)-1,2-ethanediol reflects the industry's focus on precision and efficiency. Researchers frequently search for "CAS 1865101-28-5 synthesis methods" or "applications of brominated diols," highlighting its relevance in modern laboratories. The compound’s methoxy and bromo substituents enhance its reactivity, enabling its use in cross-coupling reactions, a hotspot in catalysis research.

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Analytical techniques like HPLC and NMR spectroscopy are critical for characterizing 1-(2-Bromo-4-methoxyphenyl)-1,2-ethanediol, addressing common queries about "purity verification methods." Its stability under controlled conditions makes it suitable for long-term storage, a practical concern for procurement specialists searching for "reliable chemical suppliers."

In conclusion, CAS 1865101-28-5 exemplifies innovation in fine chemicals, bridging gaps between academic research and industrial applications. Its adaptability to scalable synthesis and compliance with REACH regulations further solidify its standing in the global market.